Cas no 1339550-58-1 (1-(3-bromo-4-fluorophenyl)-2-(methylamino)ethan-1-ol)
1-(3-bromo-4-fluorophenyl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol, 3-bromo-4-fluoro-α-[(methylamino)methyl]-
- 1-(3-Bromo-4-fluorophenyl)-2-(methylamino)ethan-1-ol
- AKOS012066115
- 1339550-58-1
- EN300-1914844
- CS-0352458
- 1-(3-bromo-4-fluorophenyl)-2-(methylamino)ethan-1-ol
-
- Inchi: 1S/C9H11BrFNO/c1-12-5-9(13)6-2-3-8(11)7(10)4-6/h2-4,9,12-13H,5H2,1H3
- InChI Key: YUPMHTVXODILBC-UHFFFAOYSA-N
- SMILES: C(C1C=CC(F)=C(Br)C=1)(O)CNC
Computed Properties
- Exact Mass: 247.00080g/mol
- Monoisotopic Mass: 247.00080g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- Density: 1.492±0.06 g/cm3(Predicted)
- Boiling Point: 332.5±37.0 °C(Predicted)
- pka: 13.50±0.20(Predicted)
1-(3-bromo-4-fluorophenyl)-2-(methylamino)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1914844-1g |
1-(3-bromo-4-fluorophenyl)-2-(methylamino)ethan-1-ol |
1339550-58-1 | 1g |
$699.0 | 2023-09-17 | ||
| Enamine | EN300-1914844-5g |
1-(3-bromo-4-fluorophenyl)-2-(methylamino)ethan-1-ol |
1339550-58-1 | 5g |
$2028.0 | 2023-09-17 | ||
| Enamine | EN300-1914844-10g |
1-(3-bromo-4-fluorophenyl)-2-(methylamino)ethan-1-ol |
1339550-58-1 | 10g |
$3007.0 | 2023-09-17 | ||
| Enamine | EN300-1914844-0.05g |
1-(3-bromo-4-fluorophenyl)-2-(methylamino)ethan-1-ol |
1339550-58-1 | 0.05g |
$587.0 | 2023-09-17 | ||
| Enamine | EN300-1914844-0.1g |
1-(3-bromo-4-fluorophenyl)-2-(methylamino)ethan-1-ol |
1339550-58-1 | 0.1g |
$615.0 | 2023-09-17 | ||
| Enamine | EN300-1914844-0.25g |
1-(3-bromo-4-fluorophenyl)-2-(methylamino)ethan-1-ol |
1339550-58-1 | 0.25g |
$642.0 | 2023-09-17 | ||
| Enamine | EN300-1914844-0.5g |
1-(3-bromo-4-fluorophenyl)-2-(methylamino)ethan-1-ol |
1339550-58-1 | 0.5g |
$671.0 | 2023-09-17 | ||
| Enamine | EN300-1914844-1.0g |
1-(3-bromo-4-fluorophenyl)-2-(methylamino)ethan-1-ol |
1339550-58-1 | 1g |
$1029.0 | 2023-06-02 | ||
| Enamine | EN300-1914844-2.5g |
1-(3-bromo-4-fluorophenyl)-2-(methylamino)ethan-1-ol |
1339550-58-1 | 2.5g |
$1370.0 | 2023-09-17 | ||
| Enamine | EN300-1914844-5.0g |
1-(3-bromo-4-fluorophenyl)-2-(methylamino)ethan-1-ol |
1339550-58-1 | 5g |
$2981.0 | 2023-06-02 |
1-(3-bromo-4-fluorophenyl)-2-(methylamino)ethan-1-ol Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
Additional information on 1-(3-bromo-4-fluorophenyl)-2-(methylamino)ethan-1-ol
Introduction to 1-(3-bromo-4-fluorophenyl)-2-(methylamino)ethan-1-ol (CAS No. 1339550-58-1)
1-(3-bromo-4-fluorophenyl)-2-(methylamino)ethan-1-ol, also known by its CAS number 1339550-58-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromo-substituted and fluorinated phenyl group, as well as a methylamino functional group attached to an ethan-1-ol moiety. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.
The synthesis of 1-(3-bromo-4-fluorophenyl)-2-(methylamino)ethan-1-ol typically involves multi-step reactions, starting from readily available starting materials. One common approach involves the nucleophilic substitution of a bromoalkane with a primary amine, followed by the introduction of the phenyl group through a coupling reaction. The final step often involves the reduction of a carbonyl group to form the alcohol functionality. The precise synthetic route can vary depending on the specific conditions and reagents used, but the overall strategy remains consistent with established principles in organic synthesis.
In terms of its physical and chemical properties, 1-(3-bromo-4-fluorophenyl)-2-(methylamino)ethan-1-ol is a crystalline solid with a melting point typically ranging from 60 to 70°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. The compound's stability is influenced by factors such as temperature, pH, and exposure to light, making proper storage conditions essential for maintaining its integrity.
The biological activity of 1-(3-bromo-4-fluorophenyl)-2-(methylamino)ethan-1-ol has been the subject of several recent studies. One notable area of research focuses on its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound can selectively inhibit certain kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases. The mechanism of action appears to involve binding to the active site of these enzymes, thereby disrupting their catalytic activity.
In addition to its enzymatic inhibition properties, 1-(3-bromo-4-fluorophenyl)-2-(methylamino)ethan-1-ol has also been evaluated for its potential as an antidepressant and anxiolytic agent. Preclinical studies using animal models have demonstrated that this compound can modulate serotonin and dopamine neurotransmission, leading to improved mood and reduced anxiety-like behaviors. These findings suggest that it may have therapeutic potential in treating mood disorders such as major depressive disorder (MDD) and generalized anxiety disorder (GAD).
Clinical trials are currently underway to further investigate the safety and efficacy of 1-(3-bromo-4-fluorophenyl)-2-(methylamino)ethan-1-ol. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacokinetic properties. However, more extensive studies are needed to fully assess its therapeutic potential and identify any potential side effects or contraindications.
The development of 1-(3-bromo-4-fluorophenyl)-2-(methylamino)ethan-1-ol as a therapeutic agent is part of a broader trend in drug discovery that emphasizes the importance of structure-based design and rational drug development. By leveraging advanced computational tools and high-throughput screening techniques, researchers are able to identify and optimize compounds with specific biological activities more efficiently than ever before.
In conclusion, 1-(3-bromo-4-fluorophenyl)-2-(methylamino)ethan-1-ol (CAS No. 1339550-58-1) represents a promising candidate for various therapeutic applications due to its unique structural features and biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, making it an exciting area of focus for both academic researchers and pharmaceutical companies alike.
1339550-58-1 (1-(3-bromo-4-fluorophenyl)-2-(methylamino)ethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)